N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide

• IUPAC Name: N-(4-bromophenyl)-3-(cyclohexylsulfamoyl)benzamide
• InChI: InChI=1S/C19H21BrN2O3S/c20-15-9-11-16(12-10-15)21-19(23)14-5-4-8-18(13-14)26(24,25)22-17-6-2-1-3-7-17/h4-5,8-13,17,22H,1-3,6-7H2,(H,21,23)
• InChI Key: SQXPLOWHWURFPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C19H21BrN2O3S
• Molecular Weight: 437.4 g/mol

Description

N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is a small molecule inhibitor of a specific protein, which makes it a promising candidate for developing new drugs and therapies.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide involves the inhibition of a specific protein. The protein is involved in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting this protein, N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide can disrupt these cellular processes, leading to the death of cancer cells or the prevention of cardiovascular diseases and neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide has been found to have various biochemical and physiological effects. In cancer research, the compound has been found to induce apoptosis (programmed cell death) in cancer cells. In cardiovascular research, the compound has been found to prevent the formation of blood clots and reduce inflammation. In neurodegenerative diseases research, the compound has been found to protect neurons from oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide in lab experiments include its potent inhibitory activity, its specificity for a particular protein, and its potential applications in various fields of scientific research. The limitations of using N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide in lab experiments include its low solubility in water, which can make it difficult to dissolve in some experimental conditions.

Future Directions

There are several future directions for the research on N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide. Some of the potential areas of research include:
1. Developing more efficient synthesis methods for the compound to improve its yield and purity.
2. Studying the compound's potential applications in other areas of scientific research, such as immunology and infectious diseases.
3. Investigating the compound's potential side effects and toxicity in preclinical and clinical studies.
4. Developing new drug formulations and delivery methods to improve the compound's efficacy and bioavailability.
Conclusion:
N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide is a promising chemical compound that has shown potential applications in various fields of scientific research. The compound's potent inhibitory activity and specificity for a particular protein make it a promising candidate for developing new drugs and therapies. Further research is needed to fully understand the compound's potential applications and limitations in different areas of scientific research.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide involves several steps. The first step is the preparation of 4-bromobenzoyl chloride by reacting 4-bromobenzoic acid with thionyl chloride. The second step involves the reaction of 4-bromobenzoyl chloride with cyclohexylamine to produce N-(4-bromophenyl)cyclohexylcarboxamide. In the final step, N-(4-bromophenyl)cyclohexylcarboxamide is reacted with sulfuryl chloride to produce N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide.

Scientific Research Applications

N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. The compound has been found to be a potent inhibitor of a specific protein, which makes it a promising candidate for developing new drugs and therapies. Some of the areas where N-(4-bromophenyl)-3-[(cyclohexylamino)sulfonyl]benzamide has shown potential applications include cancer research, cardiovascular research, and neurodegenerative diseases.